2,4-Diamino-6-(2',4',6'-tribromoanilinomethyl)-1,3,5-triazine

• Molecular Formula: C10H9Br3N6
• Molecular Weight: 452.93 g/mol
• IUPAC Name: 6-[(2,4,6-tribromoanilino)methyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C10H9Br3N6/c11-4-1-5(12)8(6(13)2-4)16-3-7-17-9(14)19-10(15)18-7/h1-2,16H,3H2,(H4,14,15,17,18,19)
• InChI Key: BCCWUZMBQDRYHG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)NCC2=NC(=NC(=N2)N)N)Br)Br

Description

2,4-Diamino-6-(2',4',6'-tribromoanilinomethyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C10H9Br3N6 and its molecular weight is 452.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Freshly prepared biguanide (6.1 g, 0.06 mole) in methanol (700 ml) was placed in a flask equipped with a stirrer and a soda lime trap to exclude CO2. IV (25.0 g, 0.06 mole) was added all at once through a powder funnel. After the solution was stirred for 10 min at room temperature, a white precipitate began to form. After being stirred for 7.5 h, the mixture was allowed to stand overnight. The crystals were filtered and washed with fresh methanol. They were then slurried with water (250 ml), filtered again, and washed with methanol. A crude yield of 21.9 g (81%) was obtained. It was recrystallized by dissolving 21.8 g in 80 ml of hot DMF (125° C.) and then adding 9 ml of water dropwise. When the solution cooled, white crystals separated. A second crop of crystals was obtained from the filtrate. The total recovery was 15.5 g, a yield of 57% based on the theoretical yield of 27.2 g. An analytical sample with mp of 250°-51° C. was obtained by recrystallizing again from hot DMF and finally washing with cold methanol. Anal. calcd. for C10H9Br3N6 : C, 26.52; H, 2.00; Br, 52.93; N, 18.55. Found: C, 26.52; H, 2.02; Br, 52.71; N, 18.59.